Pyridine, 6-(3,3-difluoro-1-pyrrolidinyl)-2-methyl-3-nitro-

• Molecular Formula: C10H11F2N3O2
• Molecular Weight: 243.21 g/mol
• IUPAC Name: 6-(3,3-difluoropyrrolidin-1-yl)-2-methyl-3-nitropyridine
• InChI: InChI=1S/C10H11F2N3O2/c1-7-8(15(16)17)2-3-9(13-7)14-5-4-10(11,12)6-14/h2-3H,4-6H2,1H3
• InChI Key: VSNMPUYGGJFOLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CCC(C2)(F)F)[N+](=O)[O-]

Description

Pyridine, 6-(3,3-difluoro-1-pyrrolidinyl)-2-methyl-3-nitro- is a useful research compound. Its molecular formula is C10H11F2N3O2 and its molecular weight is 243.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-chloro-2-methyl-3-nitropyridine (0.3 g, 1.74 mmol) in DMF (2 mL) was added K2CO3 (0.72 g, 5.23 mmol) followed by 3,3-difluoropyrrolidine hydrochloride (0.74 g, 5.23 mmol) and the reaction mixture was heated for 4 h at 80° C. The reaction mixture was then diluted with ethyl acetate and the organic layer was washed with saturated aqueous sodium bicarbonate solution. The organic layer was then dried over sodium sulphate and concentrated. The crude material obtained was purified by column chromatography (silica: 100-200 mesh, MeOH:DCM 2-3%) to afford the title compound (0.2 g, 47%). LCMS (ES+) 244.05 (M+H)+, RT 3.028 minutes (method 1).